Cas no 941891-02-7 (N-3-(6-methoxypyridazin-3-yl)phenylnaphthalene-2-sulfonamide)

• Product Name: N-3-(6-methoxypyridazin-3-yl)phenylnaphthalene-2-sulfonamide
• CAS No: 941891-02-7
• MF: C₂₁H₁₇N₃O₃S
• MW: 391.442983388901
• CID: 5500240
• Update Time: 2025-05-22

N-3-(6-methoxypyridazin-3-yl)phenylnaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonamide, N-[3-(6-methoxy-3-pyridazinyl)phenyl]-
• N-3-(6-methoxypyridazin-3-yl)phenylnaphthalene-2-sulfonamide

• Inchi： 1S/C21H17N3O3S/c1-27-21-12-11-20(22-23-21)17-7-4-8-18(13-17)24-28(25,26)19-10-9-15-5-2-3-6-16(15)14-19/h2-14,24H,1H3
• InChI Key： HXGYXUFRFOWPML-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1S(NC1=CC=CC(C2=NN=C(OC)C=C2)=C1)(=O)=O

Additional information on N-3-(6-methoxypyridazin-3-yl)phenylnaphthalene-2-sulfonamide

Recent Advances in the Study of N-3-(6-methoxypyridazin-3-yl)phenylnaphthalene-2-sulfonamide (CAS: 941891-02-7)

N-3-(6-methoxypyridazin-3-yl)phenylnaphthalene-2-sulfonamide (CAS: 941891-02-7) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense research.

The compound's structure, featuring a naphthalene core linked to a methoxypyridazine moiety via a phenyl sulfonamide bridge, suggests potential interactions with biological targets such as enzymes and receptors. Recent in vitro studies have demonstrated its inhibitory activity against specific kinases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. These findings highlight the compound's potential as a lead molecule for drug development.

Pharmacokinetic studies of N-3-(6-methoxypyridazin-3-yl)phenylnaphthalene-2-sulfonamide have revealed favorable absorption and distribution profiles, with moderate plasma protein binding and good metabolic stability. These properties are critical for its development as a therapeutic agent. Additionally, recent in vivo studies in animal models have shown promising results, with the compound exhibiting significant efficacy in disease models without apparent toxicity at therapeutic doses.

One of the most notable recent findings is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. For instance, it has been shown to inhibit the activation of key transcription factors, thereby reducing the expression of pro-inflammatory cytokines. This dual mechanism of action makes it a compelling candidate for further investigation in the treatment of chronic inflammatory diseases and certain cancers.

Despite these promising results, challenges remain in the development of N-3-(6-methoxypyridazin-3-yl)phenylnaphthalene-2-sulfonamide as a therapeutic agent. Issues such as solubility, formulation stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique pharmacological profile and demonstrated efficacy provide a strong foundation for ongoing and future research efforts.

In conclusion, N-3-(6-methoxypyridazin-3-yl)phenylnaphthalene-2-sulfonamide (CAS: 941891-02-7) represents a promising candidate in the field of medicinal chemistry. Its multifaceted biological activity, combined with favorable pharmacokinetic properties, positions it as a potential therapeutic agent for a range of diseases. Continued research and development efforts are expected to further elucidate its therapeutic potential and address existing challenges, paving the way for clinical applications.